Cas no 1805287-71-1 (Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805287-71-1
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• CID: 4878341
• Update Time: 2025-05-21

Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H13F2N3O2/c1-2-19-10(18)4-9-7(5-15)3-8(6-16)17-11(9)12(13)14/h3,12H,2,4-5,15H2,1H3
• InChI Key： KYZIKUKGIVKYHI-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=C(C=C(C#N)N=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate

Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805287-71-1): A Comprehensive Overview

Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1805287-71-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its pyridine core structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications.

The molecular structure of Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate consists of several key features that contribute to its reactivity and potential utility. The presence of an aminomethyl group at the 4-position of the pyridine ring introduces a nucleophilic center, which can participate in various organic transformations such as nucleophilic substitution and condensation reactions. Additionally, the cyano group at the 6-position and the difluoromethyl group at the 2-position enhance the compound's electronic properties, making it suitable for further functionalization and derivatization.

In recent years, Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate has been explored in several cutting-edge research areas. One notable application is in the development of novel pharmaceutical agents. The compound's structural motifs are reminiscent of biologically active molecules, particularly those targeting enzymes and receptors involved in metabolic pathways. Researchers have leveraged its unique chemical properties to design inhibitors and modulators that could potentially address various therapeutic challenges.

Recent studies have highlighted the compound's role in synthetic chemistry as a versatile building block for more complex molecules. The aminomethyl group serves as a convenient handle for further functionalization, allowing chemists to introduce additional pharmacophores or linkages. This flexibility has been exploited in the synthesis of heterocyclic derivatives, which are known for their broad spectrum of biological activities. For instance, modifications at the 3-acetate position have led to compounds with enhanced solubility and bioavailability, making them more suitable for drug development.

The cyano group in Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate also plays a crucial role in its reactivity. It can undergo reduction to form an amine or participate in cycloaddition reactions, providing multiple pathways for structural diversification. This characteristic has been particularly useful in constructing complex scaffolds that mimic natural products or known drug molecules. Such scaffolds often exhibit improved pharmacological properties, including increased potency and reduced toxicity.

The influence of the difluoromethyl group on the electronic and steric properties of the molecule cannot be overstated. This substituent is known to enhance metabolic stability and binding affinity, making it a popular choice in drug design. In Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate, this group contributes to the overall stability of the molecule while also influencing its interactions with biological targets. This balance has been carefully studied to optimize its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable intermediate in synthesizing polymers, ligands for metal complexes, and novel agrochemicals. These applications underscore the compound's versatility and highlight its importance beyond traditional pharmaceuticals.

The synthesis of Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Techniques such as flow chemistry and catalytic processes have been particularly beneficial in streamlining production while maintaining high quality standards.

The growing interest in Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate has also spurred innovation in analytical techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to elucidate its structure and confirm its identity. These methods provide critical data for understanding its reactivity and potential applications.

The future prospects of Ethyl 4-(aminomethyl)-6-cyano-2-(difluoromethyl)pyridine-3-acetate are vast and exciting. Ongoing research aims to explore new synthetic pathways, expand its biological activity profile, and develop novel derivatives with enhanced properties. Collaborative efforts between academic institutions and industry leaders are expected to drive these advancements, leading to significant breakthroughs in multiple fields.